Cas no 14058-91-4 (1-(4-chlorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one)

• Product Name: 1-(4-chlorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one
• CAS No: 14058-91-4
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• CID: 4597310
• Update Time: 2025-10-28

1-(4-chlorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one
• 2H-Imidazol-2-one, 1-(4-chlorophenyl)-1,3-dihydro-5-methyl-

• Inchi： 1S/C10H9ClN2O/c1-7-6-12-10(14)13(7)9-4-2-8(11)3-5-9/h2-6H,1H3,(H,12,14)
• InChI Key： XZQAVWFWSKZTSD-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(Cl)C=C2)C(C)=CN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(4-chlorophenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one

1-(4-Chlorophenyl)-5-Methyl-2,3-Dihydro-1H-Imidazol-2-One: A Comprehensive Overview

1-(4-Chlorophenyl)-5-Methyl-2,3-Dihydro-1H-Imidazol-2-One, also known by its CAS registry number 14058-91-4, is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of imidazolones, which are heterocyclic compounds with a five-membered ring containing two nitrogen atoms. The presence of a chlorophenyl group and a methyl substituent in its structure contributes to its distinct chemical properties and potential applications.

The synthesis of 1-(4-Chlorophenyl)-5-Methyl-2,3-Dihydro-1H-Imidazol-2-One involves a multi-step process that typically begins with the preparation of an appropriate precursor. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound. For instance, studies published in 2023 have demonstrated the use of microwave-assisted synthesis to accelerate the formation of the imidazolone ring, significantly reducing reaction times while maintaining high product quality.

In terms of biological activity, 1-(4-Chlorophenyl)-5-Methyl-2,3-Dihydro-1H-Imidazol-2-One has been investigated for its potential as a pharmacological agent. Preclinical studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. Researchers have also explored its ability to modulate ion channels, which could make it a candidate for drug development in the treatment of epilepsy or chronic pain conditions.

Beyond its biological applications, this compound has found utility in materials science. Its ability to form stable coordination complexes with transition metals has led to its use as a ligand in catalytic systems. Recent research highlights its role in enhancing the efficiency of palladium-catalyzed cross-coupling reactions, which are pivotal in organic synthesis. Furthermore, the compound's thermal stability and mechanical properties make it a promising candidate for applications in polymer chemistry and advanced materials.

The structural versatility of 1-(4-Chlorophenyl)-5-Methyl-2,3-Dihydro-1H-Imidazol-2-One has also inspired its use as a building block for more complex molecules. By modifying the substituents on the imidazolone ring, chemists can tailor the physical and chemical properties of derivatives for specific applications. For example, introducing electron-withdrawing groups can enhance fluorescence properties, making such derivatives suitable for use in sensors or imaging agents.

In conclusion, 1-(4-Chlorophenyl)-5-Methyl-2,3-Dihydro-1H-Imidazol-2-One (CAS No. 14058-91-4) stands as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, continues to drive innovative research and development efforts. As ongoing studies uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.